(3R,4R)-1-benzylpyrrolidine-3,4-diamine
Description
(3R,4R)-1-benzylpyrrolidine-3,4-diamine, also known as BPD, is an organic compound belonging to the class of pyrrolidines. It is a chiral diamine with two asymmetric carbon atoms, and it is used as a chiral ligand in asymmetric synthesis. BPD has been found to have a wide range of applications in the medical, agricultural, and pharmaceutical industries, and it has been extensively studied for its potential use in the laboratory.
Scientific Research Applications
Neurochemistry and Neurotoxicity of MDMA
One study focuses on the neurochemistry and neurotoxicity of 3,4-Methylenedioxymethamphetamine (MDMA), providing insights into its effects on serotonin and dopamine systems in the brain. This research could offer indirect insights into the mechanisms of action of similar compounds (McKenna & Peroutka, 1990).
Stereochemistry in Pharmacology
Another study reviews the design, synthesis, and biological activity exploration of enantiomerically pure compounds based on the pyrrolidin-2-one pharmacophore, highlighting the importance of stereochemistry in determining the pharmacological profile of substances. Although not directly related, this research emphasizes the relevance of stereochemistry in drug design and function, which could be applicable to the study of "(3R,4R)-1-benzylpyrrolidine-3,4-diamine" (Veinberg et al., 2015).
Small Molecule Antagonists for CCR3 Receptors
Research on small molecule antagonists for chemokine CCR3 receptors discusses various chemical classes, including pyrrolidine derivatives. This could indirectly relate to the study of "(3R,4R)-1-benzylpyrrolidine-3,4-diamine" in exploring its potential as a small molecule ligand or antagonist (Willems & IJzerman, 2009).
Reduction and Replacement Approaches in Cardiovascular Research
A review on the refinement, reduction, and replacement approaches to in vivo cardiovascular research using the field of platelet biology and arterial thrombosis as an example could provide a framework for studying the effects of "(3R,4R)-1-benzylpyrrolidine-3,4-diamine" on cardiovascular systems, emphasizing ethical and scientific considerations in research (Emerson, 2010).
properties
IUPAC Name |
(3R,4R)-1-benzylpyrrolidine-3,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c12-10-7-14(8-11(10)13)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12-13H2/t10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEARQVUKBKMUPY-GHMZBOCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1CC2=CC=CC=C2)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1CC2=CC=CC=C2)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00466607 |
Source
|
| Record name | (3R,4R)-1-Benzylpyrrolidine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-1-benzylpyrrolidine-3,4-diamine | |
CAS RN |
140134-21-0 |
Source
|
| Record name | (3R,4R)-1-Benzylpyrrolidine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3R,4R)-(-)-3,4-Diamino-1-benzylpyrrolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Disodium;1-[oxido(oxidoimino)azaniumyl]pyrrolidine-2-carboxylate](/img/structure/B163774.png)
![2-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one](/img/structure/B163782.png)
![N-(ethoxymethyl)-N-methyl-2-(3-methylbutyl)-4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]benzenesulfonamide](/img/structure/B163783.png)
![4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-benzamide](/img/structure/B163796.png)
![Methyl 7-[2-(3-hydroxyoct-1-enyl)-5-oxocyclopent-3-en-1-yl]heptanoate](/img/structure/B163801.png)
